Cas no 1878807-89-6 (1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane)

• Product Name: 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane
• CAS No: 1878807-89-6
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 5999406
• PubChem ID: 165493009
• Update Time: 2025-08-04

1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(6-fluoropyridin-3-yl)methyl]-1,4-diazepane
• EN300-1196839
• 1878807-89-6
• 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane

• Inchi： 1S/C11H16FN3/c12-11-3-2-10(8-14-11)9-15-6-1-4-13-5-7-15/h2-3,8,13H,1,4-7,9H2
• InChI Key： ZHDUTYIKITXAON-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CN1CCNCCC1

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane

Comprehensive Overview of 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane (CAS No. 1878807-89-6)

1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane (CAS No. 1878807-89-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoropyridine moiety combined with a diazepane ring makes this compound a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies. The compound's CAS No. 1878807-89-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis research.

The synthesis of 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or reductive amination techniques. Its fluoropyridine group is a key feature, as fluorine atoms are known to improve binding affinity in drug-receptor interactions. This has led to its exploration in CNS-targeted therapies, a hot topic in 2024 due to rising interest in neurodegenerative disease treatments.

From an industrial perspective, CAS No. 1878807-89-6 is often discussed alongside green chemistry principles, as researchers seek sustainable methods for its production. Questions about its solubility, stability under physiological conditions, and scalable synthesis routes are commonly raised in patent filings and journal publications. These aspects are critical for its potential commercialization.

Analytical characterization of 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's logP value and pKa are frequently studied parameters, as they influence its pharmacokinetic profile. Such data is vital for researchers comparing it with analogous diazepane derivatives or fluoropyridine-containing drugs.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) for gas storage and in fluorescent probes for biochemical assays. The 6-fluoropyridin-3-yl segment particularly contributes to π-stacking interactions, making it valuable in materials science. These interdisciplinary applications have expanded its relevance beyond traditional pharmaceutical domains.

Safety assessments of CAS No. 1878807-89-6 indicate it requires standard laboratory precautions, with no extreme hazards reported in current literature. However, proper risk assessment protocols should always accompany its handling, especially given the increasing regulatory focus on occupational exposure limits for fluorinated compounds.

Future research directions for 1-[(6-Fluoropyridin-3-yl)methyl]-1,4-diazepane may explore its enantioselective synthesis or modifications to its diazepane ring for improved selectivity. With AI-assisted drug design gaining traction, computational studies predicting its target binding modes could accelerate its therapeutic applications. These aspects position it as a compound of enduring scientific interest.